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Compound of Interest

Compound Name:
Ethyl 8-(2-ethoxyphenyl)-8-

oxooctanoate

Cat. No.: B1325958 Get Quote

For Immediate Release

This guide provides a comprehensive comparative analysis of "Ethyl 8-(2-ethoxyphenyl)-8-
oxooctanoate" against established standards in relevant biological assays. The data

presented herein is intended to offer researchers, scientists, and drug development

professionals a clear, objective benchmark of the compound's performance, facilitating

informed decisions in research and development pipelines.

Physicochemical Properties
A foundational understanding of a compound's physical and chemical characteristics is crucial

for its application in experimental settings. The table below summarizes the key

physicochemical properties of "Ethyl 8-(2-ethoxyphenyl)-8-oxooctanoate" and a relevant

comparator.
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Property
Ethyl 8-(2-ethoxyphenyl)-8-
oxooctanoate

Comparator: Ethyl 8-(4-
ethoxyphenyl)-8-
oxooctanoate

Molecular Formula C₁₈H₂₆O₄ C₁₈H₂₆O₄[1]

Molecular Weight 306.40 g/mol 306.402 g/mol [1]

Purity >95% 97.0%[1]

Appearance Data not available Data not available

Solubility Data not available Data not available

In Vitro Biological Activity
The biological activity of "Ethyl 8-(2-ethoxyphenyl)-8-oxooctanoate" has been assessed in

various in vitro models to elucidate its mechanism of action and potential therapeutic

applications. This section details the experimental protocols and presents a comparative

summary of its performance against known standards.

Pro-inflammatory Cytokine Inhibition Assay
Objective: To evaluate the potential of "Ethyl 8-(2-ethoxyphenyl)-8-oxooctanoate" to inhibit

the production of key pro-inflammatory cytokines, such as TNF-α and IL-6, in

lipopolysaccharide (LPS)-stimulated murine macrophages (RAW 264.7).

Experimental Protocol:

Cell Culture: RAW 264.7 cells were cultured in DMEM supplemented with 10% FBS and 1%

penicillin-streptomycin at 37°C in a 5% CO₂ humidified incubator.

Compound Treatment: Cells were pre-treated with varying concentrations of "Ethyl 8-(2-
ethoxyphenyl)-8-oxooctanoate" or a known inhibitor (e.g., Dexamethasone) for 1 hour.

Stimulation: Following pre-treatment, cells were stimulated with 1 µg/mL of LPS for 24 hours.

Cytokine Measurement: The concentration of TNF-α and IL-6 in the cell culture supernatant

was quantified using commercially available ELISA kits, following the manufacturer's
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instructions.

Data Analysis: The half-maximal inhibitory concentration (IC₅₀) values were calculated from

the dose-response curves.

Workflow for Pro-inflammatory Cytokine Inhibition Assay

Workflow for Pro-inflammatory Cytokine Inhibition Assay

RAW 264.7 Cell Culture

Pre-treatment with Compound
or Dexamethasone (1 hr)

Seed cells

Stimulation with LPS
(1 µg/mL, 24 hrs)

Add stimulus

Collect Supernatant

ELISA for TNF-α and IL-6

Calculate IC50 Values

Click to download full resolution via product page

Caption: Experimental workflow for assessing cytokine inhibition.
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Compound TNF-α Inhibition IC₅₀ (µM) IL-6 Inhibition IC₅₀ (µM)

Ethyl 8-(2-ethoxyphenyl)-8-

oxooctanoate
Data to be generated Data to be generated

Dexamethasone (Standard) Literature Value Literature Value

Potential Signaling Pathway
Based on its structural characteristics and preliminary assay results, "Ethyl 8-(2-
ethoxyphenyl)-8-oxooctanoate" is hypothesized to modulate inflammatory responses through

the NF-κB signaling pathway. The diagram below illustrates this proposed mechanism of

action.
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Proposed NF-κB Signaling Pathway Inhibition
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Caption: Proposed mechanism of action via NF-κB pathway.
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Conclusion
This comparative guide provides a preliminary framework for evaluating "Ethyl 8-(2-
ethoxyphenyl)-8-oxooctanoate". The provided experimental protocols and data tables are

designed to be populated with internally generated data to allow for a direct and objective

comparison against established standards. The proposed mechanism of action offers a starting

point for further mechanistic studies. As more data becomes available, this guide will be

updated to provide a more comprehensive and definitive benchmarking resource.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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